Cas no 80921-39-7 (3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione)

• Product name: 3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione
• CAS No: 80921-39-7
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• CID: 986223
• PubChem ID: 292541

3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Furyl)-1,5-diphenylpentane-1,5-dione
• 3-(furan-2-yl)-1,5-diphenylpentane-1,5-dione
• CHEMBL2140909
• AKOS022192340
• furfurylidenediacetophenone
• NSC158364
• NSC-158364
• SMR001821376
• DTXSID601001641
• 80921-39-7
• MLS003106473
• 3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione

• Inchi： InChI=1S/C21H18O3/c22-19(16-8-3-1-4-9-16)14-18(21-12-7-13-24-21)15-20(23)17-10-5-2-6-11-17/h1-13,18H,14-15H2
• InChI Key： CKJCAUHBVXEYNT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CC(CC(=O)C2=CC=CC=C2)C3=CC=CO3

Computed Properties

• Exact Mass: 318.125594432g/mol
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.3Ų